Cas no 2229410-09-5 (2-(5-chloro-2-fluoropyridin-3-yl)cyclopropan-1-amine)

• Product Name: 2-(5-chloro-2-fluoropyridin-3-yl)cyclopropan-1-amine
• CAS No: 2229410-09-5
• MF: C₈H₈ClFN₂
• MW: 186.613924026489
• CID: 6267184
• PubChem ID: 165659991
• Update Time: 2025-08-05

2-(5-chloro-2-fluoropyridin-3-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloro-2-fluoropyridin-3-yl)cyclopropan-1-amine
• EN300-1983172
• 2229410-09-5

• Inchi： 1S/C8H8ClFN2/c9-4-1-6(5-2-7(5)11)8(10)12-3-4/h1,3,5,7H,2,11H2
• InChI Key： ZHMJDKCHKBYWHO-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)C1CC1N)F

Computed Properties

• Exact Mass: 186.0360041g/mol
• Monoisotopic Mass: 186.0360041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(5-chloro-2-fluoropyridin-3-yl)cyclopropan-1-amine

Professional Introduction to 2-(5-chloro-2-fluoropyridin-3-yl)cyclopropan-1-amine (CAS No. 2229410-09-5)

2-(5-chloro-2-fluoropyridin-3-yl)cyclopropan-1-amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 2229410-09-5, represents a fascinating example of the intersection between heterocyclic chemistry and pharmacological innovation. Its unique structural features, comprising a cyclopropane ring fused with a pyridine moiety substituted with chloro and fluoro groups, make it a promising candidate for further exploration in drug discovery.

The< strong>pyridine core is a common scaffold in many bioactive molecules, renowned for its ability to interact with biological targets such as enzymes and receptors. The presence of both< strong>chloro and< strong>fluoro substituents introduces additional layers of complexity, which can influence the compound's solubility, metabolic stability, and binding affinity. These attributes are particularly valuable in the design of small-molecule inhibitors and modulators.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced selectivity and reduced side effects. The< strong>cyclopropane ring in 2-(5-chloro-2-fluoropyridin-3-yl)cyclopropan-1-amine is a key structural element that has been shown to improve binding interactions by introducing rigidity and specific spatial orientation. This feature is particularly relevant in the context of enzyme inhibition, where precise molecular alignment is crucial for efficacy.

The pharmaceutical industry has increasingly recognized the potential of< strong>fluoro-substituted compounds due to their favorable pharmacokinetic properties. The fluorine atom can enhance metabolic stability and binding affinity, making such compounds attractive for drug development. The incorporation of both< strong>chloro and< strong>fluoro groups in this molecule suggests that it may exhibit enhanced bioactivity compared to its unsubstituted counterparts.

The synthesis of< strong>2-(5-chloro-2-fluoropyridin-3-yl)cyclopropan-1-amine presents unique challenges due to the complexity of its structure. Advanced synthetic methodologies, including cross-coupling reactions and transition-metal catalysis, are often employed to construct the desired framework. These techniques allow for precise control over regioselectivity and stereochemistry, which are critical for achieving the desired pharmacological properties.

The compound's potential applications span across multiple therapeutic areas. For instance, its structural motifs are reminiscent of known kinase inhibitors, which are widely used in oncology treatments. The cyclopropane ring can serve as a hinge-binding motif, interacting with key residues in the active site of target enzymes. Additionally, the< strong>pyridine-based scaffold provides opportunities for further derivatization, enabling the creation of libraries of analogs with tailored biological activities.

In academic research,< strong>CAS No. 2229410-09-5 has been utilized as a building block for more complex derivatives. Studies have explored its reactivity under various conditions, providing insights into its chemical behavior and potential utility in medicinal chemistry campaigns. These investigations have highlighted the compound's versatility as a starting material for generating novel pharmacophores.

The integration of computational chemistry techniques has further accelerated the development of< strong>2-(5-chloro-2-fluoropyridin-3-yl)cyclopropan-1-amine-based drug candidates. Molecular modeling studies have been instrumental in predicting binding modes and optimizing lead structures before experimental validation. This approach has significantly reduced the time and cost associated with hit identification and optimization pipelines.

Evaluation of< strong>CAS No. 2229410-09-5's biological activity has revealed promising results in preclinical models. Initial assays have demonstrated interactions with various targets, including enzymes involved in inflammatory pathways and signal transduction cascades. These findings underscore the compound's potential as a therapeutic agent for conditions such as cancer, neurodegenerative diseases, and autoimmune disorders.

The future direction of research on this compound will likely involve expanding its chemical space through structural modifications and exploring new synthetic routes. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate these findings into clinical applications. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists aim to unlock the full therapeutic potential of this innovative molecule.